Cas no 12786-09-3 (Iron, bis[(2x)-D-gluco-heptonato]-)
12786-09-3 structure
Product Name:Iron, bis[(2x)-D-gluco-heptonato]-
CAS No:12786-09-3
MF:C14H26FeO16
MW:506.191648006439
CID:217815
PubChem ID:73357735
Update Time:2025-04-19
Iron, bis[(2x)-D-gluco-heptonato]- Chemical and Physical Properties
Names and Identifiers
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- Iron, bis[(2x)-D-gluco-heptonato]-
- Bis((2.xi.)-D-gluco-heptonato)iron
- bis[[(2R,3S,4R,5R)-2,3,4,5,6,7-hexahydroxyheptanoyl]oxy]iron
- D-Glycero-D-ido-Heptonic acid, iron(2+) salt (2:1)
- Iron, bis((2.xi.)-D-gluco-heptonato)-
- Iron, bis((2xi)-D-gluco-heptonato)-
- EINECS 235-823-6
- 12786-09-3
-
- Inchi: 1S/2C7H14O8.Fe/c2*8-1-2(9)3(10)4(11)5(12)6(13)7(14)15;/h2*2-6,8-13H,1H2,(H,14,15);/q;;+2/p-2/t2*2-,3-,4+,5-,6?;/m11./s1
- InChI Key: HSPKORNFDDMCAR-KMRXSBRUSA-L
- SMILES: [Fe+2].O[C@H]([C@H](C(C(=O)[O-])O)O)[C@@H]([C@@H](CO)O)O.O[C@H]([C@H](C(C(=O)[O-])O)O)[C@@H]([C@@H](CO)O)O
Computed Properties
- Exact Mass: 506.057020g/mol
- Monoisotopic Mass: 506.057020g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 202
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 323Ų
Iron, bis[(2x)-D-gluco-heptonato]- Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
12786-09-3 (Iron, bis[(2x)-D-gluco-heptonato]-) Related Products
- 133-37-9(DL-Tartaric acid)
- 617-73-2(2-Hydroxycaprylic Acid)
- 87-69-4(L(+)-Tartaric acid)
- 97-67-6(L-(-)-Malic Acid)
- 526-95-4(D-Gluconic acid)
- 868-14-4(Potassium Bitartrate)
- 526-99-8(Galactaric acid)
- 636-61-3(D-(+)-Malic acid)
- 299-27-4(D-Gluconic Acid Potassium Salt)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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